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Compound of Interest

Compound Name:
Methyl 3-

oxocyclohexanecarboxylate

Cat. No.: B080407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Methyl 3-oxocyclohexanecarboxylate (CAS#: 13148-83-9).

Adherence to these procedures is critical for ensuring laboratory safety and minimizing

exposure risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 3-oxocyclohexanecarboxylate is classified with the following hazards:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Due to these hazards, the following personal protective equipment is mandatory.
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Parameter Recommendation Rationale and Citation

Occupational Exposure Limits
No established OSHA PEL or

NIOSH REL.

A thorough search of

occupational safety databases

did not yield specific exposure

limits for this compound.[4][5]

[6][7][8][9] In the absence of

defined limits, all handling

should be performed in a

manner that minimizes any

potential for exposure.

Glove Material
Nitrile or Butyl rubber gloves

are recommended.

While specific breakthrough

time data for Methyl 3-

oxocyclohexanecarboxylate is

not available, general chemical

resistance charts indicate that

nitrile and butyl gloves offer

protection against ketones and

esters.[10][11] Always inspect

gloves for integrity before use

and replace them immediately

if signs of degradation or

contamination occur.[12]

Glove Thickness
>8 mil (0.2 mm)

recommended.

Thicker gloves generally offer

greater chemical resistance.

[10] However, this must be

balanced with the need for

dexterity.

Eye Protection Chemical splash goggles.

To prevent eye irritation,

chemical splash goggles that

meet ANSI Z87.1 or EN 166

standards are required.[1]

Face Protection
Face shield (in addition to

goggles).

A face shield should be worn

when there is a significant risk

of splashing.[1]
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Respiratory Protection
Use in a certified chemical

fume hood.

To prevent respiratory tract

irritation, all work should be

conducted in a well-ventilated

area, preferably a chemical

fume hood.[1] If a fume hood is

not available, a NIOSH-

approved respirator with an

organic vapor cartridge may be

required.

Protective Clothing Laboratory coat.

A standard laboratory coat

should be worn to protect

against skin contact.[1]

Experimental Protocol: Safe Handling Procedure
This step-by-step guide outlines the essential procedures for safely handling Methyl 3-
oxocyclohexanecarboxylate.

2.1. Preparation and Precautionary Measures

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Methyl 3-oxocyclohexanecarboxylate.

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

Assemble all Materials: Gather all necessary equipment, including the chemical container,

reaction vessels, and spill cleanup materials, and place them within the fume hood.

Don Personal Protective Equipment (PPE): Put on a lab coat, chemical splash goggles, and

appropriate chemical-resistant gloves. A face shield is recommended if there is a risk of

splashing.

2.2. Handling and Use

Dispensing: Carefully dispense the required amount of Methyl 3-
oxocyclohexanecarboxylate within the fume hood. Avoid generating mists or vapors.
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Reactions: Keep all reaction vessels containing the chemical within the fume hood. Ensure

that containers are clearly labeled.

Avoid Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1]

2.3. Spill and Emergency Procedures

Small Spills: For small spills, absorb the chemical with an inert material (e.g., vermiculite,

sand) and place it into a sealed, labeled container for disposal.

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

environmental health and safety department.

Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap

and water. Remove contaminated clothing.[1]

Eye Contact: If the chemical enters the eyes, immediately flush with copious amounts of

water for at least 15 minutes, holding the eyelids open. Seek medical attention.[1]

Inhalation: If vapors are inhaled, move the individual to fresh air. If breathing is difficult, seek

medical attention.[1]

Disposal Plan
All waste containing Methyl 3-oxocyclohexanecarboxylate must be treated as hazardous

waste.

3.1. Waste Collection

Segregation: Collect all waste materials, including contaminated consumables (e.g., gloves,

absorbent pads) and excess chemical, in a dedicated, sealed, and clearly labeled hazardous

waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "Methyl 3-oxocyclohexanecarboxylate."
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3.2. Waste Disposal

Consult Regulations: Dispose of the hazardous waste in accordance with all local, state, and

federal regulations.

Approved Facility: Ensure that the waste is transported to an approved waste disposal plant.

[1][2]

Visual Workflow for PPE Selection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Workflow for Handling Methyl 3-oxocyclohexanecarboxylate

Start: Assess Task

Is there a risk of eye exposure?

Wear Chemical Splash Goggles

Yes

Is there a risk of skin contact?

NoIs there a significant risk of splashing?

Wear a Face Shield (in addition to goggles)

Yes

No

Wear Nitrile or Butyl Rubber Gloves
and a Lab Coat

Yes

Is there a risk of inhalation?

No

Work in a Chemical Fume Hood

Yes

Proceed with Handling

No

No Yes Yes No Yes No Yes No
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b080407?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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